Cas no 2229231-40-5 (ethyl 4-(1-cyanocyclobutyl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(1-cyanocyclobutyl)piperidine-1-carboxylate
• CAS No: 2229231-40-5
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6042802
• PubChem ID: 165857962
• Update Time: 2025-05-21

ethyl 4-(1-cyanocyclobutyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-cyanocyclobutyl)piperidine-1-carboxylate
• 2229231-40-5
• EN300-1733194

• Inchi： 1S/C13H20N2O2/c1-2-17-12(16)15-8-4-11(5-9-15)13(10-14)6-3-7-13/h11H,2-9H2,1H3
• InChI Key： NCNXEZCCSLUEPC-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)C1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.3Ų

Additional information on ethyl 4-(1-cyanocyclobutyl)piperidine-1-carboxylate

Introduction to Ethyl 4-(1-cyanocyclobutyl)piperidine-1-carboxylate (CAS No. 2229231-40-5)

Ethyl 4-(1-cyanocyclobutyl)piperidine-1-carboxylate (CAS No. 2229231-40-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has been the subject of extensive studies due to its potential applications in drug development and synthetic chemistry.

The molecular structure of Ethyl 4-(1-cyanocyclobutyl)piperidine-1-carboxylate consists of a piperidine ring substituted with a cyano-substituted cyclobutyl group and an ethyl ester moiety. This configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of the cyano group enhances reactivity, making it a versatile building block for further functionalization.

In recent years, there has been a growing interest in the development of novel piperidine derivatives due to their demonstrated biological activity. Piperidine scaffolds are commonly found in bioactive molecules, particularly in drugs targeting neurological and cardiovascular diseases. The incorporation of a cyclobutyl group into the piperidine core introduces rigidity, which can influence the binding affinity and selectivity of potential drug candidates.

One of the most compelling aspects of Ethyl 4-(1-cyanocyclobutyl)piperidine-1-carboxylate is its utility in the synthesis of pharmacologically active compounds. Researchers have leveraged this compound to develop novel molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, suggesting their utility in treating conditions such as inflammation and pain.

The ethyl ester group in the molecule provides a handle for further chemical modifications, allowing for the exploration of diverse structural analogs. This flexibility is particularly valuable in high-throughput screening campaigns, where rapid diversification of molecular structures is essential for identifying lead compounds. The cyano group also serves as a site for nucleophilic addition reactions, enabling the introduction of various functional groups and enhancing the compound's synthetic utility.

Recent advancements in computational chemistry have further highlighted the importance of Ethyl 4-(1-cyanocyclobutyl)piperidine-1-carboxylate as a key intermediate. Molecular modeling studies have demonstrated that this compound can be effectively incorporated into drug-like scaffolds, improving both solubility and metabolic stability. These insights have guided the design of new analogs with improved pharmacokinetic profiles.

The synthesis of Ethyl 4-(1-cyanocyclobutyl)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by nucleophilic substitution and esterification steps. The use of advanced catalytic systems has recently been explored to improve efficiency and reduce environmental impact.

In conclusion, Ethyl 4-(1-cyanocyclobutyl)piperidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.